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An In-Depth Technical Guide to the Physical Properties of 5-Chloropyrimidine-2-
carbaldehyde

Abstract

5-Chloropyrimidine-2-carbaldehyde is a heterocyclic aldehyde of significant interest to
researchers in medicinal chemistry and materials science. Its unique electronic properties,
stemming from the electron-withdrawing pyrimidine ring and the reactive aldehyde group, make
it a valuable building block for the synthesis of complex molecular architectures. This guide
provides a comprehensive overview of its core physical, chemical, and safety properties,
offering a critical data resource for scientists and drug development professionals. We will
delve into its structural characteristics, physicochemical parameters, and essential handling
protocols to ensure its effective and safe utilization in a laboratory setting.

Chemical Identity and Structure

The foundational step in utilizing any chemical reagent is a thorough understanding of its
identity and structure. The aldehyde functional group at the 2-position and the chloro-
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substituent at the 5-position of the pyrimidine ring are key features that dictate its reactivity and
physical behavior.

IUPAC Name: 5-Chloropyrimidine-2-carbaldehyde

CAS Number: 944900-20-3

Molecular Formula: CsH3CIN20

Synonyms: 5-Chloro-pyrimidine-2-carbaldehyde
The structural arrangement of these functional groups is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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